Cas no 152051-60-0 (Glycine,L-alanyl-L-prolyl-L-serylglycyl-L-histidyl-L-tyrosyl-L-lysyl-)

• Product Name: Glycine,L-alanyl-L-prolyl-L-serylglycyl-L-histidyl-L-tyrosyl-L-lysyl-
• CAS No: 152051-60-0
• MF: C₃₆H₅₃N₁₁O₁₁
• MW: 815.873127698898
• CID: 99369
• PubChem ID: 102602036
• Update Time: 2025-10-30

Glycine,L-alanyl-L-prolyl-L-serylglycyl-L-histidyl-L-tyrosyl-L-lysyl- Chemical and Physical Properties

Names and Identifiers

• Glycine,L-alanyl-L-prolyl-L-serylglycyl-L-histidyl-L-tyrosyl-L-lysyl-
• APSGHYKG
• bFGF Inhibitory Peptide
• bFGF Inhibitory Peptide,APSGHYKG
• H-ALA-PRO-SER-GLY-HIS-TYR-LYS-GLY-OH
• ALA-PRO-SER-GLY-HIS-TYR-LYS-GLY
• 152051-60-0
• 2-[[(2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[2-[[(2S)-2-[[(2S)-1-[(2S)-2-aminopropanoyl]pyrrolidine-2-carbonyl]amino]-3-hydroxypropanoyl]amino]acetyl]amino]-3-(1H-imidazol-5-yl)propanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]hexanoyl]amino]acetic acid

• Inchi： 1S/C36H53N11O11/c1-20(38)36(58)47-12-4-6-28(47)35(57)46-27(18-48)32(54)40-16-29(50)43-26(14-22-15-39-19-42-22)34(56)45-25(13-21-7-9-23(49)10-8-21)33(55)44-24(5-2-3-11-37)31(53)41-17-30(51)52/h7-10,15,19-20,24-28,48-49H,2-6,11-14,16-18,37-38H2,1H3,(H,39,42)(H,40,54)(H,41,53)(H,43,50)(H,44,55)(H,45,56)(H,46,57)(H,51,52)/t20-,24-,25-,26-,27-,28-/m0/s1
• InChI Key： WDQAHFXAZPZCMK-HJJAOGADSA-N
• SMILES： O=C([C@@H]1CCCN1C([C@H](C)N)=O)N[C@H](C(NCC(N[C@@H](CC1=CN=CN1)C(N[C@H](C(N[C@H](C(NCC(=O)O)=O)CCCCN)=O)CC1C=CC(=CC=1)O)=O)=O)=O)CO

Computed Properties

• Exact Mass: 815.39300
• Monoisotopic Mass: 815.393
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 58
• Rotatable Bond Count: 23
• Complexity: 1430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 353A^2
• XLogP3: -5.6

Experimental Properties

• Density: 1.389±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Soluble (390 g/l) (25 º C),
• PSA: 353.39000
• LogP: -0.69990

Glycine,L-alanyl-L-prolyl-L-serylglycyl-L-histidyl-L-tyrosyl-L-lysyl- Security Information

• Storage Condition：-15°C

Additional information on Glycine,L-alanyl-L-prolyl-L-serylglycyl-L-histidyl-L-tyrosyl-L-lysyl-

Introduction to Glycine,L-alanyl-L-prolyl-L-serylglycyl-L-histidyl-L-tyrosyl-L-lysyl and Its Significance in Modern Research

Glycine,L-alanyl-L-prolyl-L-serylglycyl-L-histidyl-L-tyrosyl-L-lysyl, a peptide with the CAS number 152051-60-0, represents a significant advancement in the field of biochemistry and pharmaceutical research. This highly structured peptide has garnered considerable attention due to its complex composition and diverse biological activities. The compound is composed of a sequence of amino acids that contribute to its unique properties, making it a valuable subject of study in various scientific disciplines.

The CAS number 152051-60-0 is a critical identifier for this compound, ensuring precise classification and differentiation within chemical databases and research literature. This specificity is essential for researchers who rely on accurate chemical nomenclature to conduct experiments and interpret results. The peptide's molecular structure, characterized by its linear arrangement of amino acids, plays a pivotal role in its biological function. Each residue in the sequence contributes to the overall stability and reactivity of the molecule, influencing its interactions with biological targets.

Recent studies have highlighted the potential applications of Glycine,L-alanyl-L-prolyl-L-serylglycyl-L-histidyl-L-tyrosyl-L-lysyl in therapeutic contexts. Its ability to modulate cellular processes has led researchers to explore its role in drug development. For instance, the peptide's sequence includes L-proline, which is known for its ability to influence protein folding and stability, making it a candidate for applications in protein engineering and drug delivery systems.

The biological activities of this peptide are multifaceted, encompassing roles in cell signaling, tissue repair, and immune response modulation. Specifically, the presence of L-histidine and L-tyrosine residues suggests potential involvement in enzymatic reactions and signal transduction pathways. These amino acids are often involved in the synthesis of neurotransmitters and hormones, which underscores the peptide's potential therapeutic value.

Research into Glycine,L-alanyl-L-prolyl-L-serylglycyl-L-histidyl-L-tyrosyl-L-lysyl has also revealed its significance in tissue regeneration. Studies indicate that this peptide can stimulate the proliferation of fibroblasts and enhance collagen production, which are crucial for wound healing and tissue repair. The mechanism by which this occurs involves interactions with growth factors and cytokines, further emphasizing the peptide's role in regenerative medicine.

In addition to its regenerative properties, Glycine,L-alanyl-L-prolyl-L-serylglycyl-L-histidyl-L-tyrosyl-L-lysyl has shown promise in neuroprotective applications. The sequence of amino acids within this peptide may help protect neurons from oxidative stress and inflammation, which are key factors in neurodegenerative diseases. Preliminary studies have suggested that this peptide can cross the blood-brain barrier, making it a potential candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

The pharmaceutical industry has taken note of these findings, leading to increased interest in developing drugs based on similar peptide sequences. The structural complexity of Glycine,L-alanyl-L-prolyl-L-serylglycyl-L-histidyl-L-tyrosyl-L-lysyl provides a blueprint for designing novel therapeutic agents with enhanced specificity and efficacy. Furthermore, advancements in synthetic chemistry have made it possible to produce complex peptides like this one with high purity and yield, facilitating their use in clinical trials.

One of the most exciting aspects of Glycine,L-alanyl-L-prolyl-L-serylglycyl-L-histidyl-L-tyrosyl-L-lysyl is its potential as a biomarker. Changes in its levels or activity have been observed in various pathological conditions, suggesting that it could serve as an early diagnostic tool. For example, alterations in peptide concentration may indicate the presence or progression of certain diseases, allowing for timely intervention and personalized treatment strategies.

The development of drug delivery systems has also been influenced by research into Glycine,L-alanyl-L-prolyl-L-serylglycyl-L-histidyl-L-tyrosyl-L-lysyl. The peptide's ability to form stable complexes with other molecules has led to innovations in nanotechnology-based drug delivery platforms. These systems can enhance the bioavailability of therapeutic agents while minimizing side effects, representing a significant step forward in precision medicine.

In conclusion, Glycine,L-alanyl-L-prolyl-L-serylglycyl-L-histidyl-L-tyrosyl-L-lysyl (CAS number 152051-60-0) is a remarkable compound with far-reaching implications for biomedical research and drug development. Its complex structure and diverse biological activities make it a valuable tool for studying cellular processes and developing novel therapeutic strategies. As research continues to uncover new applications for this peptide, its significance is likely to grow even further, shaping the future of medicine and biotechnology.